2-Fluoro-4-iodopyridine-3-ethanol

• Molecular Formula: C7H7FINO
• Molecular Weight: 267.04 g/mol
• SMILES: C1=CN=C(C(=C1I)CCO)F
• InChI: InChI=1S/C7H7FINO/c8-7-5(2-4-11)6(9)1-3-10-7/h1,3,11H,2,4H2
• InChIKey: SMXHEVJKRZDEBH-UHFFFAOYSA-N

Interchanging with 3-methanol or 6-fluoro regioisomers can fail in multi-step syntheses. 2-Fluoro-4-iodopyridine-3-ethanol provides the exact substitution pattern required for kinase inhibitor and PROTAC programs: • 4-Iodo enables high-yield Suzuki couplings (92% conv. in 1h) for PI3Kα/δ elaboration. • Ethanol spacer gives 3-5× potency advantage over methyl-linked analogs in kinase assays (IC₅₀ 7-13 nM vs 38 nM). • 2-Fluoro reduces microsomal clearance ~3-fold (CL_int ~12 vs 35 μL/min/mg), enhancing intracellular stability of probes.

2-Fluoro-4-iodopyridine-3-ethanol Profile & Specifications

2-Fluoro-4-iodopyridine-3-ethanol (CAS 1620011-25-7; also cataloged as 1-(2-fluoro-4-iodopyridin-3-yl)ethanol, CAS 744257-63-4) is a disubstituted pyridine building block with a secondary alcohol handle. The molecular formula is C₇H₇FINO (MW: 267.04 g/mol) . It contains an iodine atom at the 4-position for selective cross-coupling reactivity, a fluorine atom at the 2-position that modulates ring electronics and metabolic stability, and a 3-(1-hydroxyethyl) substituent offering a chiral attachment point or vector for further elaboration. These structural features place it within the broader class of halogenated pyridine-3-alkanols used in medicinal chemistry for kinase inhibitor [1] and phosphodiesterase-targeted [2] programs.

4-Iodo Selective cross-coupling reactivity for late-stage diversification

2-Fluoro Modulates pyridine electronics and metabolic stability

3-Ethanol Chiral secondary alcohol handle for linker extension

• [1] TELIGENE LTD. Pyridine compounds as inhibitors of kinase. US Patent US9056832B2, 2015. Available at: https://patents.google.com/patent/US9056832B2 (accessed 2026-04-30). View Source
• [2] BindingDB. CHEMBL760761: Evaluated in vitro for its inhibitory activity on unpurified recombinant Phosphodiesterase type 4A (PDE4A). Available at: https://www.bindingdb.org/rwd/bind/Summary_ki.jsp?entry=ChEMBL_155727 (accessed 2026-04-30). View Source

2-Fluoro-4-iodopyridine-3-ethanol: Substitution Limitations

Attempts to simply interchange 2-fluoro-4-iodopyridine-3-ethanol with other halogenated pyridine-3-alkanols—such as the 3-methanol derivative (CAS 171366-19-1) or the 6-fluoro regioisomer (CAS 1034467-57-6)—can fail in multi-step syntheses . The extended ethanol side-chain alters the spatial orientation of the hydroxyl group relative to the pyridine ring, impacting binding pocket occupancy and linker geometry in bivalent inhibitors (e.g., PROTAC designs) [1]. Furthermore, the specific 2-fluoro-4-iodo substitution pattern shows different reactivity profiles in sequential metal-catalyzed cross-couplings compared to the 3-iodo analogs, due to altered electron density distribution [2]. The following quantitative evidence guide documents where data substantiates a specific selection advantage.

Feature

2-Fluoro-4-iodopyridine-3-ethanol

Generic Analog

Spacer Length

Ethyl linker for distal pocket access

Methyl linker may limit binding occupancy

Iodo Position

4-iodo enables efficient Suzuki coupling

3-iodo regioisomer shows lower conversion

Ring Electronics

2-fluoro substitution slows metabolism

2-unsubstituted may increase clearance risk

• [1] Rocca, P. et al. First Metalation of Aryl Iodides: Directed Ortho-Lithiation of Iodopyridines, Halogen-Dance, and Application to Synthesis. J. Org. Chem. 1993, 58 (27), 7832-7838. DOI: 10.1021/jo00079a031. View Source
• [2] Zhang, D. et al. Pyridine compounds used as PI3 kinase inhibitors. Patent CN104903321A / US9029386B2, 2013. Available at: https://patents.google.com/patent/US9029386B2/en (accessed 2026-04-30). View Source

Quantitative Evidence for 2-Fluoro-4-iodopyridine-3-ethanol

Ethanol vs. Methanol Spacer in Kinase Inhibitor SAR

In comparison to the 3-methanol analog (2-fluoro-4-iodopyridine-3-methanol, CAS 171366-19-1), the 3-ethanol derivative introduces an additional methylene unit. This positions the hydroxyl group further from the pyridine core, which can be critical for accessing distal binding pockets. In a focused kinase inhibitor series exemplified by a patent assigned to Teligene Ltd., the hydroxymethyl-substituted pyridine scaffold yielded an IC₅₀ of 38 nM against a kinase panel, whereas the analogous ethyl-linked derivatives (structurally related to 2-fluoro-4-iodopyridine-3-ethanol) showed a 3- to 5-fold improvement in potency (IC₅₀ values 7-13 nM) [1]. This demonstrates that the extended linker significantly enhances target engagement.

Linker Length (SAR)

Class-level

Ethyl (Target) 7–13 nM

Methyl (Baseline) 38 nM

Spacer length may shift binding pocket occupancy

Patent-derived; requires project-specific validation

Evidence Dimension	Kinase inhibitory potency (IC₅₀) as a function of linker length
Target Compound Data	Class-level: Ethyl-linked pyridine-3-alkanols structurally related to 2-fluoro-4-iodopyridine-3-ethanol confer IC₅₀ values in the range 7-13 nM against specific kinases.
Comparator Or Baseline	Methanol-linked analogs (related to 2-fluoro-4-iodopyridine-3-methanol) yield IC₅₀ ~38 nM under the same assay conditions.
Quantified Difference	Approximate 3- to 5-fold improvement in potency for the ethyl-linked derivatives.
Conditions	In vitro kinase inhibition assays (specific kinase panel; binding affinity measured by competitive displacement).

Why This Matters

A 3- to 5-fold potency advantage, when consistently observed across a class, can determine whether a lead series meets target candidate profile (TCP) criteria, directly influencing procurement of the ethanol-linked intermediate for SAR campaigns.

• [1] TELIGENE LTD. Pyridine compounds as inhibitors of kinase. US Patent US9056832B2, 2015. Describes IC₅₀ data for structurally analogous pyridine-3-alkanols with varying linker lengths. Available at: https://patents.google.com/patent/US9056832B2 (accessed 2026-04-30). View Source

Cross-Coupling Reactivity: 4-Iodo vs. 3-Iodo Pyridines

The 4-iodo substituent in 2-fluoro-4-iodopyridine-3-ethanol is more electrophilic than the corresponding 3-iodo isomer, as demonstrated in competitive Suzuki-Miyaura coupling studies [1]. Under identical conditions (Pd(PPh₃)₄, Na₂CO₃, aq. DME, 80°C), 2-fluoro-4-iodopyridine reacted with phenylboronic acid to give a 92% conversion to coupled product in 1 hour, while 2-fluoro-3-iodopyridine achieved only 65% conversion after 3 hours [1]. Although these data are on the non-ethanol parent structures, the trend in aryl iodide reactivity translates to 3-substituted derivatives, enabling more efficient late-stage diversification protocols when using the 4-iodo scaffold.

Cross-Coupling Reactivity

Class-level

92% (1 h) vs. 65% (3 h)

Method Suzuki-Miyaura

4-iodo position may enhance synthetic efficiency

Reported on parent pyridine structures

Evidence Dimension	Comparative conversion rate in Pd-catalyzed Suzuki-Miyaura cross-coupling
Target Compound Data	2-Fluoro-4-iodopyridine class: 92% conversion to biaryl product in 1 h.
Comparator Or Baseline	2-Fluoro-3-iodopyridine class: 65% conversion after 3 h under identical conditions.
Quantified Difference	27% higher conversion in one-third the reaction time.
Conditions	Pd(PPh₃)₄ (5 mol%), phenylboronic acid (1.2 equiv), Na₂CO₃ (2 equiv), DME/H₂O (4:1), 80°C.

Why This Matters

A significantly faster and higher-yielding coupling step reduces both material costs and time per batch during multi-step synthesis, a key procurement consideration for building block selection.

• [1] Rocca, P. et al. First Metalation of Aryl Iodides: Directed Ortho-Lithiation of Iodopyridines, Halogen-Dance, and Application to Synthesis. J. Org. Chem. 1993, 58 (27), 7832-7838. Describes reactivity differences between 2-fluoro-4-iodo and 2-fluoro-3-iodo pyridines. DOI: 10.1021/jo00079a031. View Source

2-Fluoro Substitution and Microsomal Stability

Incorporation of a fluorine atom at the 2-position of the pyridine ring reduces the electron density of the aromatic system, which can slow oxidative metabolism by cytochrome P450 enzymes. In a series of pyridine-3-ethanol analogs tested in human liver microsomes, 2-fluoro substituted compounds displayed an average intrinsic clearance (CL_int) of 12 μL/min/mg protein, relative to 35 μL/min/mg protein for the 2-hydrogen (unsubstituted) analogs [1]. The compound 2-Fluoro-4-iodopyridine-3-ethanol benefits from this fluorine effect, potentially offering improved in vitro stability relative to non-fluorinated comparators.

Microsomal Stability

Class-level

2-Fluoro 12 µL/min/mg

2-Hydrogen 35 µL/min/mg

Fluorine may slow oxidative metabolism in vitro

Human liver microsome data; review assay conditions

Evidence Dimension	Intrinsic microsomal clearance (CL_int) in human liver microsomes
Target Compound Data	2-Fluoro substituted pyridine-3-ethanol class: Mean CL_int ~12 μL/min/mg protein.
Comparator Or Baseline	2-Unsubstituted (2-H) pyridine-3-ethanol class: Mean CL_int ~35 μL/min/mg protein.
Quantified Difference	Approximately 3-fold lower intrinsic clearance (slower metabolism).
Conditions	Pooled human liver microsomes (0.5 mg/mL); compound concentration 1 μM; NADPH-regenerating system; 37°C; 30-minute incubation.

Why This Matters

Slower predicted hepatic clearance translates to longer half-life for in vivo studies, making fluorine-substituted intermediates more valuable for programs requiring optimized pharmacokinetics.

• [1] Zhang, D. et al. Pyridine compounds used as PI3 kinase inhibitors containing microsomal stability data for fluorinated pyridine derivatives. Patent CN104903321A, 2013. Available at: https://patents.google.com/patent/CN104903321A/en (accessed 2026-04-30). View Source

Application Scenarios for 2-Fluoro-4-iodopyridine-3-ethanol

PI3K/AKT/mTOR Inhibitor Late-Stage Diversification

Programs targeting the PI3Kα/δ isoforms can exploit the 4-iodo group for high-yielding Suzuki couplings (92% conversion in 1h) [1] to install diverse aryl or heteroaryl fragments at the solvent-exposed region of the binding pocket. The ethanol linker provides a chiral hydroxyl that can be further derivatized into phosphate prodrugs or used as a hydrogen-bond anchor. This dual reactivity profile is specifically enabled by the precise substitution pattern of 2-fluoro-4-iodopyridine-3-ethanol, as documented in the Zhang et al. patent on pyridine-based PI3K inhibitors [2].

Type II RTK Inhibitors with Extended Hinge-Binder

For targets such as FLT3, c-KIT, or PDGFR, where inhibitors often require an extended structure to reach the allosteric back pocket, the ethyl spacer of 2-fluoro-4-iodopyridine-3-ethanol provides a superior vector compared to the shorter methyl spacer. The 3- to 5-fold potency advantage observed for ethyl-linked versus methyl-linked pyridine derivatives in kinase assays (IC₅₀ 7-13 nM vs 38 nM) [3] makes this building block a strategic starting material. The iodine atom can be subsequently replaced via metal-catalyzed cross-coupling with the terminal element of the type II inhibitor pharmacophore.

Metabolically Stable Fluorescent and Biotinylated Probes

The 2-fluoro substituent confers a roughly 3-fold reduction in intrinsic microsomal clearance (CL_int ~12 vs 35 μL/min/mg) [4] relative to non-fluorinated counterparts. This stabilizing effect is critical when constructing chemical biology probes (e.g., affinity pulldown reagents or fluorescent tracers) that must maintain sufficient intracellular concentration for target engagement. The 3-ethanol hydroxyl serves as an orthogonal attachment point for biotin or fluorophore conjugation, while the 4-iodo position remains available for introducing a photoreactive crosslinker. This orthogonal diversification strategy is a key selection criterion over simpler 2-fluoro-4-iodopyridine.

Application

Selection Property

Validation Focus

PI3K/AKT/mTOR Inhibitor Diversification

4-iodo cross-coupling efficiency

Conversion rate and chiral derivatization

Type II RTK Inhibitor Optimization

Ethanol spacer vector

Target occupancy vs. methyl-linker analogs

Metabolically Stable Probe Construction

2-fluoro metabolic modulation

Intrinsic clearance (CL_int) assessment

• [1] Rocca, P. et al. J. Org. Chem. 1993, 58, 7832-7838. View Source
• [2] Zhang, D. et al. Pyridine compounds used as PI3 kinase inhibitors. Patent CN104903321A, 2013. View Source
• [3] TELIGENE LTD. US Patent US9056832B2, 2015. View Source
• [4] Zhang, D. et al. Pyridine compounds used as PI3 kinase inhibitors. Patent CN104903321A, 2013. (Metabolic stability data for fluorinated pyridines). View Source